Ethyl 4-oxo-5-(thiophene-2-carbonylamino)-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 4-oxo-5-(thiophene-2-carbonylamino)-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C21H14F3N3O4S2/c1-2-31-20(30)16-13-10-33-18(25-17(28)14-4-3-9-32-14)15(13)19(29)27(26-16)12-7-5-11(6-8-12)21(22,23)24/h3-10H,2H2,1H3,(H,25,28)
• InChI Key: PJTHEZJFCVJVPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CS3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H14F3N3O4S2
• Molecular Weight: 493.5 g/mol

Description

Ethyl 4-oxo-5-(thiophene-2-carbonylamino)-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C21H14F3N3O4S2 and its molecular weight is 493.48. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-oxo-5-(thiophene-2-carbonylamino)-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-oxo-5-(thiophene-2-carbonylamino)-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiophene-based heterocycles, including compounds structurally related to the aforementioned chemical, has been explored to understand their chemical properties and potential applications. For instance, Mabkhot et al. (2017) have reported on the efficient synthesis routes and characterizations of new pyrazole, pyridazine, pyridine, chalcone, and hydrazone derivatives containing thiophene rings. Their work emphasizes the versatility of thiophene compounds for various scientific applications, including material science and pharmacology (Mabkhot et al., 2017).

Heterocyclic Chemistry

The reactivity and applications of thiophene derivatives in heterocyclic chemistry have been widely studied. For example, Khodairy and El-Saghier (2011) investigated the heterocyclization reactions of Ethyl 3,4-diamino-5-cyanothieno[2,3-b]thiophene-2-carboxylate, leading to the synthesis of various bisthiazole and bisthiolane derivatives. This research contributes to the development of new chemical entities with potential applications in drug discovery and development (Khodairy & El-Saghier, 2011).

Agricultural Chemistry

In agricultural chemistry, thiophene derivatives have shown potential as herbicidal agents. Xu et al. (2008) synthesized a series of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives starting from ethyl 2-(3-trifluoromethylphenyl)acetate and evaluated their herbicidal activities. Some of these compounds exhibited significant herbicidal activity, highlighting the potential of thiophene derivatives in developing new agrochemicals (Xu et al., 2008).

Electron Acceptor Compounds

Thiophene derivatives have also been explored as electron acceptor compounds in studies related to organic electronics. Mohamed et al. (1996) studied the reactivity of Ethyl 5-amino-3,4-dihydro-4-oxo-3-aryl-thieno[3,4-d]pyridazine-1-carboxylate with various π-acceptors, contributing to the understanding of thiophene's role in electronic applications (Mohamed et al., 1996).

Antimicrobial and Anticancer Studies

The potential of thiophene derivatives in antimicrobial and anticancer applications has been highlighted in several studies. For example, Elewa et al. (2021) synthesized new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile and evaluated their antibacterial and antitumor activities. Their findings suggest the promising role of thiophene derivatives in medicinal chemistry (Elewa et al., 2021).